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Compound of Interest

Compound Name: 4'-(Trifluoromethyl)acetophenone

Cat. No.: B133978

4-Acetylbenzotrifluoride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetylbenzotrifluoride, also known by its IUPAC name 1-(4-(trifluoromethyl)phenyl)ethan-1-
one, is a key chemical intermediate with significant applications in the pharmaceutical,
agrochemical, and materials science sectors.[1] Its structure, featuring a trifluoromethyl group
on the phenyl ring, imparts unique electronic properties that enhance the stability and biological
activity of derivative compounds. This guide provides an in-depth overview of its chemical
structure, properties, synthesis, and analysis, tailored for professionals in research and
development.

Chemical Structure and IUPAC Name

The chemical structure of 4-Acetylbenzotrifluoride consists of an acetophenone core where the
phenyl ring is substituted at the para-position (position 4) with a trifluoromethyl group (-CF3).

IUPAC Name: 1-(4-(trifluoromethyl)phenyl)ethan-1-one[2]

Synonyms: 4'-(Trifluoromethyl)acetophenone, p-(Trifluoromethyl)acetophenone[3]
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Chemical Formula: CoH7Fs0[1]
Molecular Weight: 188.15 g/mol [1]
CAS Number: 709-63-7[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Acetylbenzotrifluoride is presented in
the table below.

Property Value Reference

White to light yellow crystalline

Appearance <olid [1]
Melting Point 29-33°C [1]
Boiling Point 80 °C at 8 mmHg [1]
Density 1.28 g/cm3

Soluble in organic solvents
Solubility such as methanol, ethanol,

and dichloromethane.

Refractive Index 1.46 at 20 °C [1]

Synthesis of 4-Acetylbenzotrifluoride

The primary method for the synthesis of 4-Acetylbenzotrifluoride is the Friedel-Crafts acylation
of benzotrifluoride.[4][5][6] This electrophilic aromatic substitution reaction involves the reaction
of benzotrifluoride with an acylating agent, typically acetyl chloride or acetic anhydride, in the
presence of a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

o Benzotrifluoride
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e Acetyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (DCM), anhydrous

e Hydrochloric acid (HCI), concentrated

e Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

e ICce

Procedure:

e To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane at 0
°C (ice bath), slowly add acetyl chloride.

 To this mixture, add benzotrifluoride dropwise, maintaining the temperature below 5 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

e The reaction is then quenched by carefully pouring it onto a mixture of crushed ice and
concentrated hydrochloric acid.

e The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

e The combined organic layers are washed with saturated sodium bicarbonate solution and
then with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

« Purification of the crude product can be achieved by vacuum distillation or recrystallization
from a suitable solvent like hexane.
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Analytical Characterization

The identity and purity of 4-Acetylbenzotrifluoride are typically confirmed using a combination of
spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

« 'H NMR (CDCls, 500 MHz): & 8.05 (d, J = 8.2 Hz, 2H, Ar-H), 7.75 (d, J = 8.2 Hz, 2H, Ar-H),
2.65 (s, 3H, -COCHj).
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e 13C NMR (CDCls, 125 MHz): & 196.8 (C=0), 139.8 (q, J = 1.4 Hz, C-CF3), 134.5 (g, J = 32.7
Hz, C-CFs), 128.8 (CH), 125.8 (q, J = 3.8 Hz, CH), 123.6 (q, J = 272.5 Hz, CFs3), 26.8 (-CHs).

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 4-Acetylbenzotrifluoride exhibits characteristic absorption bands
corresponding to its functional groups.[7][8]

Wavenumber (cm~?) Assignment

~3050-3100 Aromatic C-H stretch
~2920-2960 Aliphatic C-H stretch (-CHs)
~1690 C=0 stretch (ketone)
~1610, 1410 Aromatic C=C stretch
~1325 C-F stretch (strong)

~1170, 1130, 1070 C-F stretch (strong)

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 4-Acetylbenzotrifluoride and
identifying any potential impurities. The mass spectrum will show a molecular ion peak (M*) at
m/z 188, corresponding to the molecular weight of the compound.

Chxpmatographic Analysis
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Applications in Research and Development

4-Acetylbenzotrifluoride serves as a versatile building block in the synthesis of more complex
molecules with applications in various fields.

o Pharmaceuticals: It is a precursor for the synthesis of various active pharmaceutical
ingredients (APIs). The trifluoromethyl group can enhance metabolic stability and binding
affinity of drug candidates.[1]

e Agrochemicals: The compound is utilized in the development of novel pesticides and
herbicides.[1]

o Materials Science: It is used in the synthesis of specialty polymers and liquid crystals due to
the influence of the trifluoromethyl group on the material's properties.
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Conclusion

4-Acetylbenzotrifluoride is a valuable chemical intermediate with a well-defined chemical
structure and properties. Its synthesis via Friedel-Crafts acylation is a standard and scalable
process. The analytical techniques outlined in this guide provide a robust framework for its
characterization. The diverse applications of this compound in pharmaceuticals, agrochemicals,
and materials science underscore its importance in modern chemical research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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